Cas no 2138585-62-1 (1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride)

1-(2,6-Dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a cyclopropane core linked to a 2,6-dimethyltetrahydropyran moiety. This compound is valued for its reactive sulfonyl chloride group, which facilitates efficient derivatization in synthetic chemistry applications. The sterically hindered tetrahydropyran ring enhances stability, while the cyclopropane structure contributes to conformational rigidity, making it useful in the design of complex molecular architectures. Its reactivity with nucleophiles enables selective functionalization, particularly in pharmaceutical and agrochemical intermediates. The compound’s well-defined structure and high purity ensure reproducibility in research and industrial processes. Proper handling under inert conditions is recommended due to its moisture-sensitive nature.
1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride structure
2138585-62-1 structure
Product Name:1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride
CAS No:2138585-62-1
MF:C11H19ClO3S
MW:266.784761667252
CID:6172545
PubChem ID:165961396
Update Time:2025-10-29

1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride
    • 1-((2,6-Dimethyltetrahydro-2H-pyran-4-yl)methyl)cyclopropane-1-sulfonyl chloride
    • EN300-1143438
    • 2138585-62-1
    • 1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
    • Inchi: 1S/C11H19ClO3S/c1-8-5-10(6-9(2)15-8)7-11(3-4-11)16(12,13)14/h8-10H,3-7H2,1-2H3
    • InChI Key: KZSWBDBUCYPJPR-UHFFFAOYSA-N
    • SMILES: ClS(C1(CC2CC(C)OC(C)C2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 266.0743433g/mol
  • Monoisotopic Mass: 266.0743433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.8Ų

1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1143438-0.05g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
0.05g
$1247.0 2023-10-26
Enamine
EN300-1143438-0.1g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
0.1g
$1307.0 2023-10-26
Enamine
EN300-1143438-0.25g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
0.25g
$1366.0 2023-10-26
Enamine
EN300-1143438-0.5g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
0.5g
$1426.0 2023-10-26
Enamine
EN300-1143438-1.0g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1
1g
$1485.0 2023-05-23
Enamine
EN300-1143438-2.5g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
2.5g
$2912.0 2023-10-26
Enamine
EN300-1143438-5.0g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1
5g
$4309.0 2023-05-23
Enamine
EN300-1143438-10.0g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1
10g
$6390.0 2023-05-23
Enamine
EN300-1143438-1g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
1g
$1485.0 2023-10-26
Enamine
EN300-1143438-5g
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
2138585-62-1 95%
5g
$4309.0 2023-10-26

Additional information on 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138585-62-1)

1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138585-62-1, represents a unique structural motif that combines a cyclopropane ring with an oxygenated heterocyclic system, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural framework of this compound features a cyclopropane-1-sulfonyl chloride moiety, which is known for its versatile reactivity and utility in synthetic chemistry. The presence of a 2,6-dimethyloxan-4-yl substituent introduces an additional layer of complexity, providing a scaffold that may exhibit novel biological activities. Such structural features are particularly intriguing for medicinal chemists seeking to develop innovative therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on the exploration of heterocyclic compounds due to their diverse biological properties and potential therapeutic applications. The oxygenated heterocycle in this compound, specifically the 2,6-dimethyloxan unit, is a key feature that distinguishes it from other sulfonyl chlorides. This moiety has been shown to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive component in the design of next-generation pharmaceuticals.

The sulfonyl chloride functional group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for further derivatization and modification of the core structure. This reactivity makes 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride a valuable intermediate in synthetic protocols aimed at generating novel sulfonamide derivatives, which are widely recognized for their pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies suggest that the unique combination of a cyclopropane ring and an oxygenated heterocycle may confer specific interactions with biological targets, potentially leading to the development of drugs with improved efficacy and reduced side effects.

The cyclopropane ring itself is a well-known pharmacophore in drug discovery, known for its ability to induce conformational constraints that enhance binding affinity. When coupled with the 2,6-dimethyloxan-4-yl substituent, this compound may exhibit enhanced binding interactions with enzymes or receptors involved in critical biological pathways. This has sparked interest in exploring its potential as an inhibitor or modulator of relevant therapeutic targets.

Moreover, the synthetic utility of this compound extends beyond its direct biological applications. The sulfonyl chloride group can be readily converted into other functionalized derivatives, such as sulfonamides or sulfonates, which are prevalent in many active pharmaceutical ingredients (APIs). This flexibility makes 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride a versatile building block for medicinal chemists engaged in hit-to-fit optimization and lead generation programs.

In conclusion, 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138585-62-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropane ring and an oxygenated heterocycle, coupled with the reactivity of the sulfonyl chloride moiety, positions it as a valuable asset in the quest for novel therapeutic agents. As computational methods and synthetic techniques continue to evolve, further exploration of this compound is expected to yield promising insights into its biological properties and applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd